Cas no 68017-48-1 (8-chloro-2-methylquinolin-4-amine)

8-Chloro-2-methylquinolin-4-amine is a quinoline derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro substituent at the 8-position and a methyl group at the 2-position, which may enhance its reactivity and selectivity in synthetic pathways. The amine group at the 4-position offers versatility for further functionalization, making it a valuable intermediate in heterocyclic chemistry. This compound is particularly useful in the development of bioactive molecules, including antimicrobial and anticancer agents, due to its quinoline core, known for its pharmacological relevance. High purity and consistent quality ensure reliable performance in research and industrial applications.

8-chloro-2-methylquinolin-4-amine structure

68017-48-1 structure

Product Name:8-chloro-2-methylquinolin-4-amine

CAS No:68017-48-1

MF:C₁₀H₉ClN₂

MW:192.644860982895

MDL:MFCD01870546

CID:968281

PubChem ID:12465494

Update Time:2025-06-08

8-chloro-2-methylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

- 4-Amino-8-chloro-2-methylquinoline
- 8-Chloro-2-methylquinolin-4-amine
- 2-Methyl-4-amino-8-chlorchinolin
- 8-chloro-2-methyl-4-quinolylamine
- 8-chloro-2-methyl-quinolin-4-ylamine
- BB_SC-5904
- 68017-48-1
- VS-09269
- FT-0761199
- AB10438
- MFCD01870546
- SY285070
- BB 0218975
- 4-amino-8-chloro-2-methylquinoline, AldrichCPR
- EN300-265775
- CHEMBL4848185
- F3349-0217
- AKOS000272171
- BDBM50571370
- DTXSID90499343
- SCHEMBL438980
- G72862
- 8-chloro-2-methyl-quinolin-4-amine
- DB-073953
- STK787538
- BBL029503
- 8-chloro-2-methylquinolin-4-amine
- MDL： MFCD01870546
- Inchi： 1S/C10H9ClN2/c1-6-5-9(12)7-3-2-4-8(11)10(7)13-6/h2-5H,1H3,(H2,12,13)
- InChI Key： AUOKCARPGGOSDI-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2=C(C=C(C)N=C21)N

Computed Properties

Exact Mass: 192.04500
Monoisotopic Mass: 192.0454260g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 38.9Å²

Experimental Properties

PSA: 38.91000
LogP: 3.36000

8-chloro-2-methylquinolin-4-amine Security Information

Hazard Category Code： 25-41
Safety Instruction： 26-39-45
Hazardous Material Identification：

8-chloro-2-methylquinolin-4-amine Pricemore >>

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Fluorochem	042873-250mg	4-Amino-8-chloro-2-methylquinoline	68017-48-1	95+%	250mg	￡212.00	2022-03-01
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Chemenu	CM240854-1g	8-Chloro-2-methylquinolin-4-amine	68017-48-1	97%	1g	$1366	2022-08-31
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